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Abstract
The emergence of methylammonium lead halide perovskites has marked a revolutionary

turning point in the field of photovoltaics. This technical guide provides an in-depth exploration

of the discovery, historical development, and fundamental principles of methylammonium-

based perovskite solar cells. It is intended for researchers, scientists, and professionals in

materials science and solar energy development. This document details the rapid evolution of

device efficiencies, outlines key experimental protocols for the fabrication of high-performance

perovskite solar cells, and visually represents the critical developmental milestones and

operational principles through structured data and diagrams.

Introduction
Methylammonium lead iodide (CH₃NH₃PbI₃ or MAPbI₃) is a perovskite-structured compound

that has garnered immense interest as a light-harvesting material in solar cells.[1][2] Perovskite

solar cells (PSCs) have demonstrated a remarkable and unprecedented rise in power

conversion efficiency (PCE), from a mere 3.8% in their initial report in 2009 to certified

efficiencies exceeding 25% for single-junction devices in recent years.[3][4] This rapid

advancement is attributed to the exceptional optoelectronic properties of methylammonium
lead halides, including a direct and tunable bandgap, high absorption coefficient, and long

charge carrier diffusion lengths.[5][6] This guide chronicles the pivotal moments in the history of

methylammonium in photovoltaics, provides detailed experimental methodologies, and

presents a quantitative overview of the performance evolution of these groundbreaking solar

cells.
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Discovery and Historical Development
The journey of methylammonium in photovoltaics began in the late 20th century with the

synthesis of the first hybrid organic-inorganic lead halide perovskites. However, their potential

in solar energy conversion was not realized until much later.

The Pioneering Work of Miyasaka et al. (2009)
In 2009, a seminal paper by Kojima, Teshima, Shirai, and Miyasaka, published in the Journal of

the American Chemical Society, first reported the use of methylammonium lead iodide

(CH₃NH₃PbI₃) and methylammonium lead bromide (CH₃NH₃PbBr₃) as visible-light sensitizers

in a photoelectrochemical cell.[7][8] This marked the birth of perovskite photovoltaics. The initial

devices utilized a liquid electrolyte, similar to dye-sensitized solar cells (DSSCs), and achieved

a power conversion efficiency of 3.8% for CH₃NH₃PbI₃.[7]

The Solid-State Breakthrough (2012)
A major breakthrough occurred in 2012 when Kim et al. and Lee et al. independently reported

the first solid-state perovskite solar cells.[1][9] By replacing the corrosive liquid electrolyte with

a solid-state hole-transporting material (HTM), specifically spiro-OMeTAD, they fabricated

devices with significantly improved stability and a remarkable PCE of 9.7%.[1] This

development ignited a surge of research interest in the field and set the stage for the rapid

efficiency gains that would follow.

The Rise to Prominence and Key Innovations
Following the 2012 breakthrough, the PCE of methylammonium-based perovskite solar cells

climbed at an unprecedented rate. Key innovations that propelled this advancement include:

Solvent Engineering: The development of solvent engineering techniques to control the

crystallization and morphology of the perovskite film, leading to more uniform and pinhole-

free layers.

Compositional Engineering: The introduction of mixed halides (e.g., incorporating bromide or

chloride) and mixed cations (e.g., replacing some methylammonium with formamidinium or

cesium) to improve thermal stability and tune the bandgap.
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Interface Engineering: The optimization of the interfaces between the perovskite layer and

the charge transport layers to enhance charge extraction and reduce recombination.

Advanced Deposition Techniques: The refinement of fabrication methods, including the

development of anti-solvent dripping in one-step deposition and the optimization of two-step

sequential deposition, to achieve high-quality perovskite films with large grain sizes.[10][11]

The rapid evolution of device architectures, from the initial DSSC-like structure to mesoporous

and then planar n-i-p and p-i-n configurations, has also been a critical factor in the performance

enhancement of these solar cells.

Quantitative Performance Evolution
The progress of methylammonium lead iodide (MAPbI₃) based solar cells is best illustrated by

the evolution of their key performance parameters. The following table summarizes the

performance of seminal and representative MAPbI₃-based devices.
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2009
Miyasaka

, T.

First use

of

MAPbI₃

in a

liquid-

junction

solar cell

0.61 9.8 64 3.8 [7]

2012
Kim, H.-

S. et al.

First

solid-

state

PSC with

spiro-

OMeTAD

HTM

0.888 17 62 9.7 [1][12]

2014

Momblon

a, C. et

al.

Dual-

source

thermal

evaporati

on for

planar

devices

1.07 18.8 63 12.7 [13][14]

2020
Saliba,

M. et al.

In-situ

solidificat

ion of

TiO₂

compact

layer

Not

Specified

Not

Specified

Not

Specified
20.43 [15][16]

2021 Zhang, L.

et al.

Room-

temperat

ure drop-

Not

Specified

Not

Specified

Not

Specified

18.21 [1]
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e

Not
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Not
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24 [17]

Experimental Protocols
The fabrication of high-efficiency perovskite solar cells requires precise control over the

deposition of each layer. The following are detailed protocols for the two most common

solution-based methods for depositing the methylammonium lead iodide perovskite layer.

One-Step Solution Deposition with Anti-Solvent
Treatment
This method involves spin-coating a precursor solution containing both methylammonium
iodide (MAI) and lead iodide (PbI₂) and then introducing an anti-solvent to induce rapid

crystallization.

Materials and Reagents:

Methylammonium iodide (MAI)

Lead (II) iodide (PbI₂)

N,N-Dimethylformamide (DMF)

Dimethyl sulfoxide (DMSO)

Toluene or Chlorobenzene (anti-solvent)

Substrates with appropriate electron and hole transport layers (e.g., FTO/c-TiO₂/mp-TiO₂ and

PTAA/ITO)
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Procedure:

Precursor Solution Preparation:

Prepare a 1.35 M MAPbI₃ precursor solution by dissolving equimolar amounts of MAI and

PbI₂ in a mixed solvent of DMF and DMSO (e.g., 9:1 volume ratio).[11]

Stir the solution at room temperature for at least one hour to ensure complete dissolution.

Spin-Coating:

Transfer the prepared substrates into a nitrogen-filled glovebox.

Dispense the MAPbI₃ precursor solution onto the substrate.

Spin-coat in a two-step program: a low-speed spin (e.g., 2000 rpm for 5 seconds) to

spread the solution, followed by a high-speed spin (e.g., 4000 rpm for 20 seconds).[11]

Anti-Solvent Dripping:

During the high-speed spin, typically around 10 seconds before the end of the program,

rapidly dispense a controlled volume of an anti-solvent (e.g., 130 µL of toluene) onto the

center of the spinning substrate.[11]

Annealing:

Immediately transfer the substrate to a preheated hotplate.

Anneal at 100°C for 10-30 minutes to remove residual solvent and complete the

perovskite crystallization.[11]

Two-Step Sequential Deposition
This method involves the sequential deposition of PbI₂ followed by its conversion to MAPbI₃

upon reaction with a MAI solution.

Materials and Reagents:

Lead (II) iodide (PbI₂)
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N,N-Dimethylformamide (DMF)

Methylammonium iodide (MAI)

Isopropanol (IPA)

Substrates with an electron transport layer (e.g., FTO/c-TiO₂/mp-TiO₂)

Procedure:

PbI₂ Deposition:

Prepare a 1 M solution of PbI₂ in DMF. Stir at an elevated temperature (e.g., 70°C) to

facilitate dissolution.

Spin-coat the hot PbI₂ solution onto the substrate (e.g., 6000 rpm for 30 seconds).[18]

Dry the PbI₂ film on a hotplate at 70°C.[18]

Conversion to Perovskite:

Prepare a solution of MAI in isopropanol (e.g., 35 mg/mL).[18]

Deposit the MAI solution onto the PbI₂-coated substrate. This can be done either by

dipping the substrate in the MAI solution for a specific duration or by spin-coating the MAI

solution.

For spin-coating, dispense the MAI solution and spin at a moderate speed (e.g., 4000 rpm

for 30 seconds).[18]

Rinsing and Annealing:

Optionally, spin-coat pure isopropanol onto the film to remove any excess, unreacted MAI.

[18]

Anneal the film on a hotplate at a temperature between 100°C and 150°C for 10-45

minutes to drive the conversion to the perovskite phase and improve crystallinity.
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Visualizations
The following diagrams, generated using the DOT language, illustrate key aspects of the

discovery and function of methylammonium in photovoltaics.

Historical Timeline of Methylammonium in Photovoltaics

2009 2012 2013-2015 2016-Present

Miyasaka et al. report first use of MAPbI3
in a liquid-junction solar cell (3.8% PCE).

Kim et al. & Lee et al. develop the first
solid-state perovskite solar cell (9.7% PCE).

Key Breakthrough Rapid efficiency gains through solvent engineering,
compositional tuning, and development of planar architectures.

Intensified Research
Further optimization via interface engineering,

advanced deposition techniques, and defect passivation.
PCE surpasses 25%.

Continued Innovation

Click to download full resolution via product page

A timeline of key milestones in methylammonium perovskite solar cell development.

Experimental Workflow for One-Step Perovskite Solar
Cell Fabrication
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A typical workflow for fabricating a perovskite solar cell via the one-step method.

Working Principle of a Perovskite Solar Cell
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The fundamental steps of photovoltaic conversion in a perovskite solar cell.

Conclusion
The discovery and development of methylammonium lead halide perovskites have undeniably

reshaped the landscape of photovoltaic research. In a little over a decade, these materials

have achieved performance levels that took other solar technologies many decades to reach.

The journey from the initial 3.8% efficiency liquid-junction cell to over 25% efficient solid-state

devices is a testament to the remarkable properties of these materials and the ingenuity of the

scientific community. While challenges related to long-term stability and the toxicity of lead

remain, the ongoing research and innovations in materials synthesis, device architecture, and
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fabrication techniques continue to bring perovskite solar cells closer to commercial viability.

This technical guide has provided a comprehensive overview of the history, key performance

data, and detailed experimental protocols that have been central to the rapid advancement of

methylammonium-based perovskite photovoltaics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Lead iodide perovskite sensitized all-solid-state submicron thin film mesoscopic solar cell
with efficiency exceeding 9% - PubMed [pubmed.ncbi.nlm.nih.gov]

2. mdpi.com [mdpi.com]

3. moserbaersolar.com [moserbaersolar.com]

4. The Evolution of Solar Panel Efficiency- Breaking New Records [greenworld-energy.com]

5. ossila.com [ossila.com]

6. Organometal Halide Perovskite as Visible-Light Sensitizers for Photovoltaic Cells | Usage
examples | AC Series | RIKEN KEIKI Co., Ltd. [product.rikenkeiki.co.jp]

7. Organometal halide perovskites as visible-light sensitizers for photovoltaic cells - PubMed
[pubmed.ncbi.nlm.nih.gov]

8. pubs.aip.org [pubs.aip.org]

9. A modified two-step sequential deposition method for preparing perovskite CH3NH3PbI3
solar cells - RSC Advances (RSC Publishing) [pubs.rsc.org]

10. Crystallization in one-step solution deposition of perovskite films: Upward or downward?
- PMC [pmc.ncbi.nlm.nih.gov]

11. researchgate.net [researchgate.net]

12. ‪Tsutomu Miyasaka‬ - ‪Google Scholar‬ [scholar.google.com]

13. researchgate.net [researchgate.net]

14. (PDF) Over 20% Efficiency in Methylammonium Lead Iodide [research.amanote.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b1206745?utm_src=pdf-body
https://www.benchchem.com/product/b1206745?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/22912919/
https://pubmed.ncbi.nlm.nih.gov/22912919/
https://www.mdpi.com/2673-687X/3/2/12
https://www.moserbaersolar.com/cgi-sys/suspendedpage.cgi
https://www.greenworld-energy.com/blog/the-evolution-of-solar-panel-efficiency-breaking-new-records
https://www.ossila.com/pages/methylammonium-lead-halide-mapbi3
https://product.rikenkeiki.co.jp/english/ac/ac_app/perovskite/
https://product.rikenkeiki.co.jp/english/ac/ac_app/perovskite/
https://pubmed.ncbi.nlm.nih.gov/19366264/
https://pubmed.ncbi.nlm.nih.gov/19366264/
https://pubs.aip.org/aip/apl/article/117/20/203901/38927/Improvement-in-solar-cell-efficiency-based-on-the
https://pubs.rsc.org/en/content/articlelanding/2016/ra/c6ra05718g
https://pubs.rsc.org/en/content/articlelanding/2016/ra/c6ra05718g
https://pmc.ncbi.nlm.nih.gov/articles/PMC10670903/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10670903/
https://www.researchgate.net/publication/230716542_Lead_Iodide_Perovskite_Sensitized_All-Solid-State_Submicron_Thin_Film_Mesoscopic_Solar_Cell_with_Efficiency_Exceeding_9
https://scholar.google.com/citations?user=CUQ0RekAAAAJ&hl=ja
https://www.researchgate.net/publication/272315242_Efficient_methylammonium_lead_iodide_perovskite_solar_cells_with_active_layers_from_300_to_900_nm
https://research.amanote.com/publication/hpZS2nMBKQvf0BhiQfwl/over-20-efficiency-in-methylammonium-lead-iodide-perovskite-solar-cells-with-enhanced
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


15. [PDF] Over 20% Efficiency in Methylammonium Lead Iodide Perovskite Solar Cells with
Enhanced Stability via "In-Situ Solidification" of the TiO2 Compact Layer. | Semantic Scholar
[semanticscholar.org]

16. Breakthrough in Solar Energy: Perovskite Cells Achieve 24% Efficiency and Long-Lasting
Stability - Solar360 Media [solar360media.com]

17. nemd.ncepu.edu.cn [nemd.ncepu.edu.cn]

18. youtube.com [youtube.com]

To cite this document: BenchChem. [The Advent and Evolution of Methylammonium in
Photovoltaics: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206745#discovery-and-history-of-
methylammonium-in-photovoltaics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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